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Compound of Interest

Compound Name: 2,3,6-Trichloroaniline

Cat. No.: B1582215

An In-depth Technical Guide to 2,3,6-Trichloroaniline: Structure, Properties, and Synthesis

Introduction

2,3,6-Trichloroaniline is a halogenated aromatic amine, a member of the chloroaniline family
of compounds. As with its isomers, its chemical behavior is dictated by the interplay between
the electron-donating amino group (-NHz2) and the electron-withdrawing chlorine atoms (-Cl)
substituted on the benzene ring. This guide offers a detailed examination of the molecular
architecture, physicochemical characteristics, synthetic pathways, and applications of 2,3,6-
Trichloroaniline, providing essential insights for researchers, chemists, and professionals in
drug development and materials science. Its primary role is as a versatile chemical
intermediate, serving as a foundational building block for more complex molecules in various
industries.[1]

Molecular Structure and IUPAC Nomenclature

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC), is 2,3,6-Trichloroaniline. The name precisely describes a
benzene ring substituted with an aniline functional group, with chlorine atoms located at
positions 2, 3, and 6 relative to the amino group, which is assigned position 1.

Key Structural Features:

e Molecular Formula: CeH4CI3N[2]
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e Molecular Weight: 196.46 g/mol [3]
e CAS Number: 88963-39-7[2]

The substitution pattern is asymmetric. The chlorine atoms at positions 2 and 6 (ortho
positions) exert significant steric hindrance around the amino group. This steric crowding,
combined with the electronic effects of the three chlorine atoms, profoundly influences the
molecule's basicity, nucleophilicity, and overall reactivity compared to aniline or other
trichloroaniline isomers.

Molecular Structure Diagram

Caption: 2D structure of 2,3,6-Trichloroaniline with IUPAC numbering.

Physicochemical Properties

The physical and chemical properties of 2,3,6-Trichloroaniline are crucial for its handling,
storage, and application in chemical synthesis.

Property Value Reference
CAS Number 88963-39-7 [2]
Molecular Formula CeH4CIsN [3]
Molecular Weight 196.46 g/mol [3]
Appearance White to light yellow crystalline )
solid
Boiling Point 261.4°C at 760 mmHg [1]
Density 1.54 g/cm3 [1]

Insoluble in water; Soluble in
Solubility ethanol, ether, carbon [4]
disulfide, and petroleum ether.

Store at 2-8°C, protected from
Storage ] ) [1]
light, under an inert gas.
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The low water solubility is characteristic of polychlorinated aromatic compounds. Its solubility in
common organic solvents facilitates its use in a wide range of reaction media. The
recommended storage conditions highlight its potential sensitivity to light and air, a common
trait for anilines which can oxidize and darken over time.

Synthesis and Mechanistic Considerations

The synthesis of a specific isomer like 2,3,6-trichloroaniline requires careful control of
reaction conditions to achieve the desired regioselectivity. Direct chlorination of aniline is
difficult to control and typically yields the 2,4,6-isomer as the major product due to the strong
ortho- and para-directing nature of the amino group.[5][6]

A documented method for synthesizing 2,3,6-trichloroaniline involves the treatment of a
precursor with sulfuric acid. One such synthesis route achieves a 65% yield by heating the
appropriate starting material with sulfuric acid for three hours.[3][7] While the specific precursor
for this reaction is not detailed in the available literature, it likely involves a rearrangement or a
substitution reaction on a pre-functionalized aniline derivative where the chlorine atoms are
already in place or are directed to the 2,3,6 positions by other guiding groups that are
subsequently removed.

General Workflow for Isomer-Specific Synthesis

The synthesis of less common isomers often involves multi-step processes. A conceptual
workflow, drawing parallels from the synthesis of related compounds like 2,6-dichloroaniline,
might involve the following stages.[8]

Caption: Conceptual workflow for the multi-step synthesis of a specific chloroaniline isomer.
Causality in Experimental Design:

e Protection of the Amino Group: The amino group is highly activating. To prevent over-
chlorination and control the position of substitution, it is often protected (e.g., by converting it
to an amide). This moderates its activating effect and provides steric bulk.

» Regioselective Chlorination: The choice of chlorinating agent and reaction conditions is
critical. Different reagents may favor different isomers.
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o Deprotection and Purification: The protecting group is removed in the final step, and the
desired isomer is isolated from byproducts through techniques like crystallization or
chromatography, which exploit differences in solubility and polarity.

Applications in Chemical Synthesis

2,3,6-Trichloroaniline is primarily used as an intermediate in the synthesis of a variety of
commercial products.[1] Its utility stems from the reactivity of the amino group and the influence
of the chlorine substituents.

» Dyes and Pigments: The amino group can be converted into a diazonium salt, which is a key
intermediate in the production of azo dyes. The chlorine atoms on the aromatic ring can
enhance the color fastness and stability of the final dye molecule.[1]

o Agrochemicals: It serves as a building block for certain herbicides and pesticides.[1] The
specific pattern of chlorination is often crucial for the biological activity of the target
agrochemical.

e Pharmaceuticals: The trichlorinated aniline scaffold can be incorporated into more complex
molecules during the development of new pharmaceutical agents.[1]

o Chemical Research: It is used as a precursor for synthesizing various organic compounds,
enabling the study of reaction mechanisms and pathways involving halogenated aromatic
amines.[1]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,3,6-trichloroaniline is not readily available in
the search results, data for isomeric trichloroanilines (e.g., 2,3,4- and 2,4,6-trichloroaniline)
provide a strong basis for assessing its potential hazards. Chloroanilines as a class are
considered toxic.

Potential Hazards (based on isomers):

o Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[9][10][11]
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o Organ Toxicity: May cause damage to organs (such as the blood and hematopoietic system)
through prolonged or repeated exposure.[10][11]

» Environmental Hazard: Very toxic to aquatic life, with long-lasting effects.[12]
Recommended Handling Protocols:

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with
side shields, and a lab coat. Work in a well-ventilated area or a chemical fume hood to avoid
inhaling dust or vapors.[10][13]

e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents and acids.[1][6]

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Due to its aquatic toxicity, it must not be released into the environment.[14][13]

Conclusion

2,3,6-Trichloroaniline is a significant chemical intermediate whose utility is defined by its
unique molecular structure. The asymmetric arrangement of its three chlorine atoms imparts
specific chemical properties that are leveraged in the synthesis of dyes, agrochemicals, and
pharmaceuticals. A thorough understanding of its physicochemical properties, synthetic
challenges, and handling requirements is essential for its safe and effective use in research
and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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